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Compound of Interest

Compound Name:
5-(Carbamoylamino)pentanoic

acid

CAS No.: 370585-29-8

Cat. No.: B1267970

Get Quote

The "homologues" are defined by the methylene bridge length (

). The physicochemical properties shift significantly from neurotransmitter mimics (

) to surfactant-like precursors (

).
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Homologue (

)
Common Name IUPAC Name

Primary
Application
Domain

N-Carbamoyl-GABA

4-

(Carbamoylamino)but

anoic acid

Neuropharmacology:

Anticonvulsant; GABA

analogue.

5-Ureidovaleric Acid

5-

(Carbamoylamino)pen

tanoic acid

Metabolic/Industrial:

Citrulline catabolite;

Bioplastic precursor

(Valerolactam).

Ureidocaproic Acid

6-

(Carbamoylamino)hex

anoic acid

Industrial/Detergents:

Precursor to PAP

(bleaching agents);

Polymer synthesis.

Structural Distinction: The "Des-Amino" Factor
It is critical to distinguish the target molecule from Citrulline.

Citrulline: 2-amino-5-(carbamoylamino)pentanoic acid.[1] (Substrate for ASS1 enzyme).

5-Ureidovaleric Acid: 5-(carbamoylamino)pentanoic acid. (Lacks

-amine; poor affinity for urea cycle enzymes, higher lipophilicity).

Part 2: Synthesis Strategies
Two primary routes exist: the classical Wöhler-style chemical synthesis (robust, high yield) and

the modern biocatalytic route (enantiopure precursors, green chemistry).

Method A: Chemical Carbamoylation (The Cyanate
Route)
This is the standard laboratory protocol for generating the entire homologous series.

Reaction Logic: The terminal amine of the corresponding
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-amino acid acts as a nucleophile attacking the electrophilic carbon of cyanic acid (generated in
situ from potassium cyanate and acid).

Method B: Biocatalytic Production (Specific to )
Recent advances utilize Pseudomonas or engineered E. coli strains.

L-Lysine is oxidatively deaminated and decarboxylated to 5-aminovaleric acid (5-AVA).

5-AVA is carbamoylated or cyclized to valerolactam, which can be hydrolyzed to the ureido

form under specific conditions.

Part 3: Biological Activity & Pharmacology[3][4][5]
[6][7]
GABAergic Modulation ( Focus)
The

homologue (N-carbamoyl-GABA) is a structural mimetic of GABA (

-aminobutyric acid).

Mechanism: The addition of the carbamoyl group increases lipophilicity compared to GABA,

potentially aiding Blood-Brain Barrier (BBB) penetration.

Activity: It exhibits anticonvulsant activity in audiogenic seizure models. However, extending

the chain to

(the target molecule) drastically reduces affinity for GABA transporters (GAT) and GABA_A
receptors due to steric clash in the binding pocket.

Enzyme Inhibition & Urea Cycle ( Focus)
5-Ureidovaleric acid serves as a "dead-end" metabolite or weak inhibitor.

Ornithine Transcarbamylase (OTC): Unlike ornithine, 5-ureidovaleric acid lacks the

-amine required for Schiff base formation or precise anchoring in the OTC active site.
Consequently, it does not effectively participate in urea production, making it a marker of
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dysregulated citrulline catabolism.

Dihydropyrimidinase (DHP): This enzyme (involved in pyrimidine degradation) can hydrolyze

the ureido bond of 5-ureidovaleric acid, reverting it to 5-aminovaleric acid, ammonia, and

.

Part 4: Experimental Protocols
Protocol 1: Chemical Synthesis of 5-
(Carbamoylamino)pentanoic Acid
Objective: Synthesize 5-ureidovaleric acid from 5-aminovaleric acid.

Reagents:

5-Aminovaleric acid (Sigma-Aldrich, >98%)

Potassium Cyanate (KOCN)

Distilled Water

Hydrochloric Acid (6M)

Step-by-Step Workflow:

Dissolution: Dissolve 10 mmol (1.17 g) of 5-aminovaleric acid in 10 mL of distilled water.

Carbamoylation: Add 15 mmol (1.21 g) of Potassium Cyanate (KOCN) to the solution. Stir

until dissolved.

Heating: Heat the mixture to 60°C for 1 hour. Causality: Heat provides the activation energy

for the nucleophilic attack of the amine on the isocyanate species.

Acidification: Cool to room temperature. Dropwise add concentrated HCl until pH reaches

~3.0. Causality: Acidification protonates the carboxylate, reducing solubility and forcing

precipitation of the ureido acid.

Crystallization: Allow to stand at 4°C overnight. Filter the white precipitate.
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Recrystallization: Recrystallize from hot water/ethanol (9:1) to remove unreacted salts.

Validation: Check melting point (Lit: 178-180°C) and IR (Urea C=O stretch at ~1650 cm⁻¹).

Protocol 2: Thin Layer Chromatography (TLC)
Identification
Objective: Distinguish the ureido derivative from the amino acid precursor.

Stationary Phase: Silica Gel 60 F254 plates.

Mobile Phase: n-Butanol : Acetic Acid : Water (4:1:1).

Detection Reagent:

Spray A: Ninhydrin (Detects free amines - Precursor).

Spray B: Ehrlich’s Reagent (p-dimethylaminobenzaldehyde) (Detects ureido groups -

Product).

Expected Result:

Precursor (5-AVA): Ninhydrin (+), Ehrlich (-).

Product (5-Ureidovaleric): Ninhydrin (-), Ehrlich (+) Yellow/Orange spot.

Part 5: Visualization of Metabolic Pathways
The following diagram illustrates the relationship between Lysine metabolism, the target

molecule (5-Ureidovaleric acid), and the bioplastic precursor Valerolactam.
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Biological Synthesis Route
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Caption: Metabolic interconversion of L-Lysine to 5-Ureidovaleric acid and Valerolactam

precursors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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